Cas no 95109-76-5 (5-(4-aminophenyl)pentanenitrile)

• Product Name: 5-(4-aminophenyl)pentanenitrile
• CAS No: 95109-76-5
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 4349474
• Update Time: 2026-04-10

5-(4-aminophenyl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepentanenitrile, 4-amino-
• 5-(4-aminophenyl)pentanenitrile

Additional information on 5-(4-aminophenyl)pentanenitrile

5-(4-Aminophenyl)Pentanenitrile: A Comprehensive Overview

5-(4-Aminophenyl)Pentanenitrile, also known by its CAS number 95109-76-5, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure, has been extensively studied for its potential applications in drug discovery, polymer synthesis, and advanced materials development. Recent research has further illuminated its properties, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 5-(4-Aminophenyl)Pentanenitrile comprises a pentanenitrile backbone with a 4-aminophenyl group attached at the fifth position. This configuration imparts the compound with distinct chemical reactivity and physical properties. The presence of the nitrile group (-CN) endows it with high polarity and reactivity, while the 4-aminophenyl group introduces aromaticity and potential for further functionalization. These features make it an ideal building block for synthesizing more complex molecules with tailored functionalities.

Recent studies have explored the role of 5-(4-Aminophenyl)Pentanenitrile in drug design, particularly in the development of bioactive compounds. Researchers have utilized its structure as a scaffold to design molecules targeting specific biological pathways, such as enzyme inhibition or receptor modulation. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes.

In addition to its pharmacological applications, 5-(4-Aminophenyl)Pentanenitrile has found utility in polymer chemistry. Its nitrile functionality can be readily converted into other functional groups, enabling the synthesis of novel polymers with enhanced mechanical and thermal properties. A 2022 article in Polymer Science reported on the use of this compound as a monomer in the production of high-performance thermoplastics, showcasing its versatility in materials science.

The synthesis of 5-(4-Aminophenyl)Pentanenitrile typically involves multi-step organic reactions, often leveraging catalytic processes to enhance efficiency. Recent advancements in catalysis have enabled more sustainable and cost-effective production methods. For example, researchers have employed transition metal catalysts to facilitate key steps in its synthesis, reducing reaction times and minimizing waste generation.

The environmental impact of 5-(4-Aminophenyl)Pentanenitrile has also been a focus of recent investigations. Studies have assessed its biodegradability and toxicity profiles under various conditions. Findings from a 2023 environmental toxicology study indicated that while the compound exhibits moderate toxicity to aquatic organisms, its environmental footprint can be significantly reduced through optimized manufacturing practices and waste management strategies.

In conclusion, 5-(4-Aminophenyl)Pentanenitrile, with its CAS number 95109-76-5, stands as a pivotal molecule in contemporary chemical research. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a valuable asset across diverse scientific domains. As research continues to unfold, this compound is expected to contribute even more significantly to innovations in medicine, materials science, and beyond.